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Compound of Interest

5-Amino-2-fluorobenzenesulfonic
Compound Name: d
aci

Cat. No.: B1316496

An In-depth Technical Guide to the Safety and Handling of 5-Amino-2-fluorobenzenesulfonic
Acid

Disclaimer: Specific safety and toxicological data for 5-Amino-2-fluorobenzenesulfonic acid
(CAS: 38962-61-7) is limited in publicly available literature. This guide has been compiled using
information from safety data sheets for structurally similar compounds, including other
aminobenzenesulfonic acid derivatives and fluorinated aromatic compounds. Researchers
must exercise caution and handle this chemical as a substance of unknown toxicity,
implementing full safety protocols.

Chemical Identification and Physical Properties

5-Amino-2-fluorobenzenesulfonic acid is an organic compound containing amine, fluorine,
and sulfonic acid functional groups.[1] These features dictate its chemical reactivity and
potential hazards.

Table 1: Physical and Chemical Properties
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Property Data Source
CAS Number 38962-61-7 [1][2]
Molecular Formula CeéHsFNO3S [1]
Molecular Weight 191.18 g/mol [1]
Appearance Solid [1]
Purity Typically =295% [1]
Storage Temperature Room temperature, under inert 3]

atmosphere

| Solubility | Soluble in water. |[4] |

Hazard Identification and Toxicology

While specific GHS classifications for this compound are not widely published, related
aminobenzenesulfonic acids and aminofluorobenzoic acids are classified as irritants.[5] It is
prudent to assume similar hazards.

Anticipated GHS Classification:

e Skin Irritation

o Serious Eye Irritation

» Specific Target Organ Toxicity (Single Exposure) - May cause respiratory irritation.[5]

Table 2: Summary of Toxicological Data (Based on Analog Compounds)
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Hazard Profile

Acute Toxicity (Oral, Dermal,
Inhalation)

Description

Data not available. Harmful
effects cannot be
excluded. Compounds
with similar structures can
be harmful if swallowed, in
contact with skin, or if
inhaled.[6]

Primary Concerns

Assume harmful and avoid
all routes of exposure.

Skin Corrosion/Irritation

Causes skin irritation.[5]

Avoid direct contact with skin.

Serious Eye Damage/Irritation

Causes serious eye irritation.

[5]

Risk of significant eye injury

upon contact.

Respiratory/Skin Sensitization

Data not available.

Potential for allergic reactions

cannot be ruled out.

| Carcinogenicity, Mutagenicity, Reproductive Toxicity | No data available. | Long-term effects

are unknown. |

First-Aid Measures

Immediate medical attention is crucial in case of exposure. First responders should be

protected from contamination.

Experimental Protocol: First-Aid Response

+ General Advice: In case of an accident or if you feel unwell, seek immediate medical advice

and show the safety data sheet to the attending physician.[5][6]

¢ In case of Inhalation:

o Move the exposed person to fresh air immediately.[7][8]

o If breathing is difficult or has stopped, provide artificial respiration.[5][7]

o Keep the person warm and at rest in a position comfortable for breathing.[6]
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o Seek immediate medical attention.[5]

 In case of Skin Contact:
o Immediately remove all contaminated clothing and shoes.[9]

o Wash the affected skin area thoroughly with plenty of soap and water for at least 15
minutes.[5][7]

o If skin irritation persists, seek medical advice.[10]
¢ In case of Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, also under the
eyelids.[7]

o Remove contact lenses, if present and easy to do so. Continue rinsing.[5]
o Seek immediate medical attention from an ophthalmologist.

 In case of Ingestion:

[¢]

Do NOT induce vomiting.[5]

[¢]

Rinse the mouth thoroughly with water.[6]

[e]

Never give anything by mouth to an unconscious person.[5]

o

Seek immediate medical attention.[5]
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Exposure Event Immediate First-Aid Actions

Ingestion Rinse Mouth, Do NOT Induce Vomiting

. . . Medical Attention
Rinse Eyes with Water (15 min)

Eye_Contact

Seek Immediate Medical Attention

Skin_Contact Wash with Soap & Water (15 min) A
Inhalation g Move to Fresh Air

Click to download full resolution via product page

First-Aid Response Workflow for Exposure

Fire-Fighting and Accidental Release Measures

4.1 Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry powder, carbon dioxide (CO2),
or water spray.[5] Use extinguishing media appropriate for the surrounding fire.[5]

o Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon
oxides, nitrogen oxides (NOXx), sulfur oxides, and hydrogen fluoride.[5][8]

* Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective, gas-tight chemical clothing.[5]

4.2 Accidental Release Measures

* Personal Precautions: Evacuate unnecessary personnel.[5] Ensure adequate ventilation and
avoid breathing dust.[5] Do not attempt to take action without suitable protective equipment.

[5]
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e Environmental Precautions: Prevent the product from entering drains, surface water, or
ground water systems.

e Containment and Cleanup Protocol:

o

Wear full personal protective equipment (see Section 5.0).
o Stop the leak if it is safe to do so.
o For solid spills, dampen the material with water to prevent dust formation.[4]

o Carefully sweep or shovel the spilled material into a suitable, labeled container for
disposal.[7][10]

o Wash the spill area with soap and water and collect the contaminated water for proper
disposal.[4]

o Ventilate the area and wash all contaminated clothing before reuse.[6]
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Accidental Spill Detected

Evacuate Non-Essential Personnel

l

Don Full PPE
(Gloves, Goggles, Respirator, Gown)

:

Ensure Adequate Ventilation

'

Contain Spill / Stop Leak

'

Sweep/Shovel Solid into Labeled Container

'

Decontaminate Area with Soap & Water

'

Dispose of Waste via Approved Methods

Spill Secured

Click to download full resolution via product page

Accidental Spill Response Workflow
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Handling, Storage, and Personal Protection

5.1 Experimental Protocol: Safe Handling

Engineering Controls: Work exclusively in a well-ventilated area, preferably within a chemical
fume hood.[11] Ensure that emergency eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.[5]

Personal Handling: Avoid contact with skin, eyes, and clothing.[11] Do not breathe dust or
aerosols.[5]

Hygiene Practices: Wash hands thoroughly after handling the product.[5] Do not eat, drink,
or smoke in the work area.[5] Contaminated work clothing should not be allowed out of the
workplace and must be washed before reuse.[6]

5.2 Storage Conditions
Keep containers tightly closed when not in use.[5]
Store in a dry, cool, and well-ventilated place.[9]

The product may be air-sensitive; store under an inert atmosphere (e.g., nitrogen or argon).

[5]

Store locked up.[5]

Incompatible Materials: Avoid strong oxidizing agents and strong bases.[10]
5.3 Exposure Controls and Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

o Skin Protection: Wear suitable protective clothing to prevent skin exposure. Use chemically
resistant gloves (e.g., nitrile rubber).[5][12]

» Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH-
approved particulate respirator.[5]
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» Footwear: Closed-toe shoes are mandatory. Safety footwear may be required depending on

the scale of work.[13][14]

- Wear
/ Personal Prot‘e}t'we‘lﬁpment (PPE)

Safety Goggles / Face Shield ‘ ‘ Chemical Resistant Gloves ‘ ‘ Lab Coat / Protective Gown ‘ ‘ Respirator (if dust) ‘ Work in Fume Hood Eyewash/Showel

Click to download full resolution via product page

Logic Diagram for Safe Handling Controls

Stability and Reactivity

Chemical Stability: The product is considered stable under recommended storage conditions.
Conditions to Avoid: Keep away from heat, sparks, and open flames.[5]
Incompatible Materials: Strong oxidizing agents, strong bases.[10]

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon
monoxide, carbon dioxide, nitrogen oxides (NOXx), sulfur oxides, and hydrogen fluoride.[5]
[10]

Disposal Considerations

Waste Treatment: Disposal must be conducted in accordance with all federal, state, and
local environmental regulations.

Procedure: Chemical waste should be disposed of through a licensed contractor. Consider
removing the substance to an authorized incinerator equipped with an afterburner and a flue
gas scrubber.[5]
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o Contaminated Packaging: Empty containers should be treated as hazardous waste and
disposed of accordingly. Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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